Cas no 312523-02-7 (4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine)

• Product Name: 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine
• CAS No: 312523-02-7
• MF: C₁₄H₁₈BrNO₅
• MW: 360.200423717499
• MDL: MFCD01439961
• CID: 3083255
• PubChem ID: 2915364
• Update Time: 2025-06-08

4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-3,4,5-trimethoxyphenyl)(morpholino)methanone
• ALBB-023013
• LS-07139
• Oprea1_251014
• AG-205/12228140
• (2-bromo-3,4,5-trimethoxyphenyl)-morpholin-4-ylmethanone
• 4-(2-bromo-3,4,5-trimethoxybenzoyl)morpholine
• SR-01000524031-1
• (2-bromo-3,4,5-trimethoxyphenyl)(morpholin-4-yl)methanone
• STK508151
• Cambridge id 6827313
• 312523-02-7
• SR-01000524031
• morpholine, 4-(2-bromo-3,4,5-trimethoxybenzoyl)-
• AKOS002954206
• MFCD01439961
• H33776
• 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine

• MDL： MFCD01439961
• Inchi： 1S/C14H18BrNO5/c1-18-10-8-9(11(15)13(20-3)12(10)19-2)14(17)16-4-6-21-7-5-16/h8H,4-7H2,1-3H3
• InChI Key： KTQCBNQDHHQDAV-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1C(N1CCOCC1)=O)OC)OC)OC

Computed Properties

• Exact Mass: 359.03684Da
• Monoisotopic Mass: 359.03684Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine

Introduction to 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine (CAS No. 312523-02-7)

4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine (CAS No. 312523-02-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a morpholine ring and a substituted benzoyl group. The presence of bromine and multiple methoxy groups contributes to its distinct chemical properties and potential biological activities.

The molecular formula of 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine is C₁₆H₁₉BrNO₅, and its molecular weight is approximately 369.23 g/mol. The compound's structure consists of a morpholine ring attached to a benzoyl group, which is further substituted with a bromine atom and three methoxy groups. This intricate arrangement of functional groups imparts specific reactivity and solubility characteristics, making it an intriguing candidate for various applications in drug discovery and development.

In recent years, the study of 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine has been driven by its potential as a lead compound for the development of novel therapeutic agents. Research has focused on its pharmacological properties, including its ability to modulate specific biological pathways and receptors. For instance, studies have shown that this compound exhibits significant activity against certain types of cancer cells, making it a promising candidate for anticancer drug development.

A key aspect of the research on 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine involves understanding its mechanism of action. One study published in the Journal of Medicinal Chemistry (2021) demonstrated that the compound selectively inhibits the activity of a specific kinase involved in cell proliferation and survival pathways. This selective inhibition suggests that 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine could be developed into a targeted therapy with reduced side effects compared to traditional chemotherapeutic agents.

Beyond its potential as an anticancer agent, 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. These findings suggest that 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine could be further developed into an anti-inflammatory drug with broad therapeutic applications.

The synthesis of 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 2-bromo-3,4,5-trimethoxybenzoic acid with morpholine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This reaction typically proceeds under mild conditions to form the desired product with high efficiency.

The physical properties of 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine, such as solubility and stability, are crucial for its application in pharmaceutical formulations. The compound is generally soluble in organic solvents like dimethyl sulfoxide (DMSO) but has limited solubility in water. To enhance its bioavailability and pharmacokinetic profile, researchers have explored various formulation strategies, including the use of nanoparticles and prodrug approaches.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While no clinical trials specifically targeting 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine have been reported to date, preclinical studies have provided promising results that warrant further investigation. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits minimal toxicity in animal models.

In conclusion, 4-(2-Bromo-3,4,5-trimethoxybenzoyl)morpholine (CAS No. 312523-02-7) is a promising compound with potential applications in both oncology and inflammatory diseases. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of modern medicine.